Cas no 450353-44-3 ((2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile)

• Product Name: (2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile
• CAS No: 450353-44-3
• MF: C₂₂H₂₁N₃S
• MW: 359.487243413925
• CID: 5778580
• PubChem ID: 18558455
• Update Time: 2025-10-23

(2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile
• F0760-1922
• 450353-44-3
• (Z)-3-((2,4-dimethylphenyl)amino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile
• (Z)-3-(2,4-dimethylanilino)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS024599237
• 2-Thiazoleacetonitrile, 4-(2,4-dimethylphenyl)-α-[[(2,4-dimethylphenyl)amino]methylene]-

• Inchi： 1S/C22H21N3S/c1-14-5-7-19(16(3)9-14)21-13-26-22(25-21)18(11-23)12-24-20-8-6-15(2)10-17(20)4/h5-10,12-13,24H,1-4H3/b18-12-
• InChI Key： JJCNCIVLTSZSML-PDGQHHTCSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2C)N=C1/C(/C#N)=C\NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 359.14561886g/mol
• Monoisotopic Mass: 359.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on (2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile

The Synthesis and Applications of (2Z)-2-[4-(2,4-Dimethylphenyl)-1,3-Thiazol-2-yl]-3-[(2,4-Dimethylphenyl)Amino]Prop-2-Enenitrile

(2Z)-2-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile is a highly specialized organic compound with the CAS registry number 450353-44-3. This compound belongs to the class of thiazole derivatives and exhibits a unique combination of functional groups that make it a promising candidate for various applications in the fields of pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a thiazole ring system fused with a nitrile group and an amino-substituted aromatic ring, which contributes to its versatile reactivity and potential biological activity.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of transition metal catalysts such as palladium or copper has significantly improved the yield and purity of the compound. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Thiazole derivatives are known for their wide range of biological activities. In recent studies, this compound has shown potential as an inhibitor of certain enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the nitrile group and the amino-substituted phenyl ring enhances its ability to interact with target proteins through hydrogen bonding and π–π interactions. These findings suggest that it could serve as a lead compound for drug development.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens makes it a potential candidate for fungicides or herbicides. Recent research has focused on optimizing its bioavailability and stability under field conditions to ensure effective pest control without adverse environmental effects.

The electronic properties of this compound make it an interesting material for optoelectronic devices. Its conjugated system allows for efficient charge transport and absorption of visible light, which could be utilized in organic light-emitting diodes (OLEDs) or photovoltaic cells. Researchers have explored its integration into device architectures to enhance performance metrics such as luminous efficiency and power conversion efficiency.

From an environmental standpoint, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that it undergoes biodegradation under aerobic conditions but may persist in anaerobic environments. Efforts are ongoing to develop bioremediation strategies to mitigate any potential ecological risks associated with its use.

In conclusion, (2Z)-2-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile represents a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups provide a foundation for innovative research directions aimed at harnessing its full potential while ensuring sustainability and safety.